Difructose Anhydride III

• CAS No.: 81129-73-9
• Product Name: Difructose Anhydride III
• Molecular Formula: C12H20O10
• Molecular Weight: 324.28 g/mol
• IUPAC Name: (2R,3'S,4'S,4aR,5'R,6R,7R,7aS)-4a,5',6-tris(hydroxymethyl)spiro[3,6,7,7a-tetrahydrofuro[2,3-b][1,4]dioxine-2,2'-oxolane]-3',4',7-triol
• Standard InChI: InChI=1S/C12H20O10/c13-1-5-7(16)9(18)12(21-5)4-19-11(3-15)10(22-12)8(17)6(2-14)20-11/h5-10,13-18H,1-4H2/t5-,6-,7-,8-,9+,10+,11-,12-/m1/s1
• Standard InChIKey: KSRQDWNGXKYIDO-TWOHWVPZSA-N
• Isomeric SMILES: C1[C@]2([C@H]([C@@H]([C@H](O2)CO)O)O)O[C@H]3[C@@H]([C@H](O[C@]3(O1)CO)CO)O
• SMILES: C1C2(C(C(C(O2)CO)O)O)OC3C(C(OC3(O1)CO)CO)O
• Canonical SMILES: C1C2(C(C(C(O2)CO)O)O)OC3C(C(OC3(O1)CO)CO)O
• Synonyms: eta-2,1'-alpha-2',3-difructofuranose anhydride; DFA III; difructose anhydride III
• Reference: 1: Fujitani M, Kishida T, Shimizu E, Ishikawa J. Difructose anhydride III; decreases body fat as a low-energy substitute or by decreasing energy intake in; non-ovariectomized and ovariectomized female rats. Biosci Biotechnol Biochem.; 2017 Jul;81(7):1425-1432. doi: 10.1080/09168451.2017.1314756. Epub 2017 Apr 24.; PubMed PMID: 28436747.; ; ; 2: Htun A, Sato T, Hanada M. Effect of difructose anhydride III supplementation; on passive immunoglobulin G transfer and serum immunoglobulin G concentration in ; newborn Holstein calves fed pooled colostrum. J Dairy Sci. 2016 Jul;99(7):5701-6.; doi: 10.3168/jds.2015-10716. Epub 2016 May 4. PubMed PMID: 27157573.; ; ; 3: Murtini D, Aryantini NP, Sujaya IN, Urashima T, Fukuda K. Effects of prebiotic; oligosaccharides consumption on the growth and expression profile of cell; surface-associated proteins of a potential probiotic Lactobacillus rhamnosus; FSMM15. Biosci Microbiota Food Health. 2016;35(1):41-9. doi:; 10.12938/bmfh.2015-014. Epub 2015 Oct 6. PubMed PMID: 26858929; PubMed Central; PMCID: PMC4735032.; ; ; 4: Yu S, Wang X, Zhang T, Stressler T, Fischer L, Jiang B, Mu W. Identification; of a Novel Di-D-Fructofuranose 1,2/':2,3/' Dianhydride (DFA III) Hydrolysis Enzyme ; from Arthrobacter aurescens SK8.001. PLoS One. 2015 Nov 10;10(11):e0142640. doi: ; 10.1371/journal.pone.0142640. eCollection 2015. PubMed PMID: 26555784; PubMed; Central PMCID: PMC4640833.; ; ; 5: Teramura M, Wynn S, Reshalaitihan M, Kyuno W, Sato T, Ohtani M, Kawashima C,; Hanada M. Supplementation with difructose anhydride III promotes passive calcium ; absorption in the small intestine immediately after calving in dairy cows. J; Dairy Sci. 2015 Dec;98(12):8688-97. doi: 10.3168/jds.2015-9576. Epub 2015 Oct 9. ; PubMed PMID: 26454295.; ; ; 6: Wang X, Yu S, Zhang T, Jiang B, Mu W. Identification of a recombinant inulin; fructotransferase (difructose dianhydride III forming) from Arthrobacter sp.; 161MFSha2.1 with high specific activity and remarkable thermostability. J Agric; Food Chem. 2015 Apr 8;63(13):3509-15. doi: 10.1021/jf506165n. Epub 2015 Mar 27.; PubMed PMID: 25794105.
• PubChem Compound: 196181
• Last Modified: Nov 11 2021